Cas no 2549031-00-5 (6-Methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile)

• Product Name: 6-Methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile
• CAS No: 2549031-00-5
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5314866
• PubChem ID: 154583139
• Update Time: 2025-05-25

6-Methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-[2-(4-thiomorpholinylcarbonyl)-4-morpholinyl]-3-pyridinecarbonitrile
• 6-methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile
• F6752-4447
• AKOS040723976
• 2549031-00-5
• 6-Methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile

• Inchi： 1S/C16H20N4O2S/c1-12-2-3-13(10-17)15(18-12)20-4-7-22-14(11-20)16(21)19-5-8-23-9-6-19/h2-3,14H,4-9,11H2,1H3
• InChI Key： BVYIMGCONRHBJD-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CN(C2C(C#N)=CC=C(C)N=2)CCO1)=O

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.1±55.0 °C(Predicted)
• pka: 2.70±0.22(Predicted)

Additional information on 6-Methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile

6-Methyl-2-[2-(Thiomorpholine-4-Carbonyl)Morpholin-4-Yl]Pyridine-3-Carbonitrile: A Comprehensive Overview

6-Methyl-2-[2-(Thiomorpholine-4-Carbonyl)Morpholin-4-Yl]Pyridine-3-Carbonitrile is a complex organic compound with the CAS number 2549031-00-5. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring substituted with a methyl group, a morpholine moiety, and a carbonitrile group. The structure of this compound is notable for its combination of nitrogen-containing rings and functional groups, which contribute to its unique chemical properties and potential applications in various fields.

The core structure of this compound consists of a pyridine ring, which is a six-membered aromatic ring containing one nitrogen atom. The pyridine ring is substituted at the 3-position with a carbonitrile group (-CN), which is an electron-withdrawing group. This substitution pattern can influence the electronic properties of the molecule, potentially making it suitable for applications in electronics or as an intermediate in organic synthesis. Additionally, the 6-position of the pyridine ring is substituted with a methyl group (-CH3), which introduces some degree of steric bulk and may influence the molecule's reactivity or solubility properties.

One of the most distinctive features of this compound is the presence of a morpholine ring system. Morpholine is a six-membered saturated heterocycle containing one oxygen atom and one nitrogen atom. In this compound, the morpholine ring is further substituted at its 2-position with a thiomorpholine carbonyl group. Thiomorpholine, another six-membered heterocycle containing sulfur and nitrogen atoms, contributes to the overall complexity and potential bioactivity of the molecule. The carbonyl group (-CO-) linking the two morpholine rings introduces additional polarity and may enhance interactions with biological targets or other molecules in solution.

Recent studies have highlighted the potential of such compounds in drug discovery and development. The combination of nitrogen-containing rings and functional groups like carbonitriles can lead to molecules with interesting pharmacological properties. For instance, compounds with similar structures have been explored for their potential as kinase inhibitors, which are crucial in targeting various diseases such as cancer and inflammatory disorders. The presence of multiple heteroatoms in this compound suggests that it may exhibit binding affinity towards specific protein targets, making it a candidate for further investigation in medicinal chemistry.

Moreover, the structural complexity of 6-Methyl-2-[2-(Thiomorpholine-4-Carbonyl)Morpholin-4-Yl]Pyridine-3-Carbonitrile makes it an interesting subject for synthetic organic chemistry research. The synthesis of such compounds often involves multi-step reactions, including coupling reactions, cyclizations, and functional group transformations. Researchers have developed various strategies to construct similar frameworks, leveraging modern methodologies such as microwave-assisted synthesis or catalytic processes to enhance efficiency and selectivity.

In terms of physical properties, this compound likely exhibits moderate solubility in organic solvents due to its polar functional groups and hydrophobic substituents. Its melting point and boiling point would depend on its molecular weight and degree of conjugation within the structure. Such data are essential for determining its suitability for various applications, including pharmaceutical formulations or material science applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 6-Methyl-2-[2-(Thiomorpholine-4-Carbonyl)Morpholin-4-Yl]Pyridine-3-Carbonitrile is crucial for assessing its safety and environmental impact. Studies on similar compounds suggest that they may undergo hydrolysis under certain conditions or be metabolized by microorganisms in environmental systems. However, specific data on this compound would be necessary to make accurate predictions about its behavior in different ecosystems.

In conclusion, 6-Methyl-2-[2-(Thiomorpholine-4-Carbonyl)Morpholin-4-Yl]Pyridine-3-Carbonitrile (CAS No: 2549031-00-5) is a structurally complex organic compound with potential applications in drug discovery and organic synthesis. Its unique combination of functional groups and heterocyclic systems makes it an intriguing target for further research across multiple disciplines, including medicinal chemistry, materials science, and environmental toxicology.